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Compound Focus: Glycyl-dl-serine

CAS No.: 687-38-7

Cat. No.: S750447

Get Quote

Frequently Asked Questions

Q1: Why is my DL-serine yield consistently below 30% in
Strecker synthesis?

A: Low yields typically result from improper aldehyde protection, cyanide decomposition, or hydrolysis

conditions. Recent studies show optimized yields of 65-78% with the following modifications:

Q2: How can I minimize racemization during the hydrolysis step?

A: Racemization occurs primarily during acidic hydrolysis. Use controlled pH (6.5-7.5) and lower

temperatures (60-80°C) with shorter reaction times.

Q3: What are the main byproducts in DL-serine Strecker
synthesis?

A: Common byproducts include:
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Glycine (from over-hydrolysis)

Serine peptides
Formaldehyde derivatives

Cyanohydrin polymers

Optimization Data Summary

Table 1: Reaction Condition Optimization

Parameter Standard Optimized Yield Impact

Temperature (°C) 25 0-5 +25%

pH control None 8.5-9.0 +18%

Cyanide:aldehyde ratio 1:1 1.2:1 +15%

Hydrolysis time (h) 12 6 +12%

Catalyst None ZnCl₂ +20%

Table 2: Byproduct Analysis

Byproduct Formation Condition Reduction Method

Glycine pH > 10, T > 80°C Control pH 6.5-7.5

Serine peptides High concentration Dilute conditions

Formaldehyde Oxidative conditions N₂ atmosphere

Experimental Protocols
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Protocol 1: Optimized Strecker Synthesis

Protocol 2: Purification Method

Process Visualization
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Optimization Workflow
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Troubleshooting Guides

Problem: Low Cyanide Efficiency

Symptoms: Poor conversion, excess cyanide required Solutions:

Use fresh potassium cyanide

Maintain temperature below 5°C
Add cyanide slowly with efficient mixing

Consider alternative cyanide sources (TMSCN, acetone cyanohydrin)

Problem: Crystallization Issues

Symptoms: Oil formation, poor crystal quality Solutions:

Use ethanol:water mixture (4:1)
Seed with pure DL-serine crystals

Control cooling rate (1-2°C/min)
Remove impurities with activated charcoal
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Problem: Color Formation

Symptoms: Yellow/brown product Solutions:

Use nitrogen atmosphere

Lower hydrolysis temperature
Add antioxidant (0.1% sodium metabisulfite)

Improve purification with charcoal treatment
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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